Cas no 2411334-59-1 ((2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide
• CAS No: 2411334-59-1
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 6175280
• PubChem ID: 165766739
• Update Time: 2025-10-30

(2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide
• Z3952175330
• (2E)-4-(dimethylamino)-N-{[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}but-2-enamide
• EN300-26583350
• 2411334-59-1

• Inchi： 1S/C14H22N4O/c1-17(2)10-4-5-13(19)15-11-14(7-8-14)12-6-9-16-18(12)3/h4-6,9H,7-8,10-11H2,1-3H3,(H,15,19)/b5-4+
• InChI Key： VKQLFWBSMZZBNP-SNAWJCMRSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1(C2=CC=NN2C)CC1

Computed Properties

• Exact Mass: 262.17936134g/mol
• Monoisotopic Mass: 262.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2Ų

Additional information on (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide (CAS No. 2411334-59-1)

The compound (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide (CAS No. 2411334-59-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its cyclopropylmethyl and pyrazol-5-yl moieties, this compound exhibits potential applications in targeting specific biological pathways. Researchers are particularly interested in its but-2-enamide backbone, which is known for its role in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for novel small molecules like (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide has surged due to their potential in addressing unmet medical needs. The compound's dimethylamino group enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Its 1-methyl-1H-pyrazol-5-yl fragment is also a key feature, as pyrazole derivatives are widely explored for their anti-inflammatory and anticancer properties.

The synthesis and characterization of CAS No. 2411334-59-1 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which is critical for preclinical and clinical research. The but-2-enamide scaffold, combined with the cyclopropylmethyl linker, offers a versatile platform for structural optimization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

From a therapeutic perspective, (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide is being investigated for its potential role in neurodegenerative diseases and metabolic disorders. Its ability to cross the blood-brain barrier, attributed to the dimethylamino moiety, makes it a valuable tool for CNS-targeted drug development. Additionally, the compound's pyrazol-5-yl group has been linked to modulation of G-protein-coupled receptors (GPCRs), a hot topic in modern drug discovery.

In the context of sustainability and green chemistry, the synthesis of CAS No. 2411334-59-1 is being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with the growing trend of eco-friendly pharmaceutical manufacturing, a subject frequently searched by professionals in the field.

The compound's but-2-enamide core also positions it as a potential candidate for covalent drug design, a cutting-edge approach in medicinal chemistry. Covalent inhibitors, which form reversible or irreversible bonds with their targets, are gaining traction due to their enhanced potency and selectivity. The 1-methyl-1H-pyrazol-5-yl and cyclopropylmethyl groups further contribute to this potential by providing additional binding interactions.

As the scientific community continues to explore the applications of (2E)-4-(dimethylamino)-N-{1-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethyl}but-2-enamide, its role in personalized medicine is also being evaluated. With the rise of precision therapeutics, compounds like this are being tailored to individual patient profiles, leveraging advances in genomics and proteomics. This aligns with frequently searched topics such as "targeted therapy" and "biomarker-driven drug development."

In summary, CAS No. 2411334-59-1 represents a multifaceted compound with broad potential in drug discovery and development. Its unique structural features, including the dimethylamino, pyrazol-5-yl, and but-2-enamide groups, make it a subject of ongoing research and innovation. As the pharmaceutical industry evolves, this compound is poised to play a pivotal role in addressing complex therapeutic challenges.